Cas no 2025683-20-7 (3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2025683-20-7
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5834178
• PubChem ID: 165608880
• Update Time: 2025-05-24

3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1743075
• 2025683-20-7

• Inchi： 1S/C13H20N2O2/c1-12(2,3)15-7-8(6-14-15)9-10(11(16)17)13(9,4)5/h6-7,9-10H,1-5H3,(H,16,17)
• InChI Key： IYUJIEQLPQPHTD-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=NN(C(C)(C)C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2025683-20-7): An Emerging Compound in Medicinal Chemistry

3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2025683-20-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties.

The pyrazole ring is a key structural motif in many pharmaceuticals, and its presence in 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid contributes to the compound's stability and reactivity. The tert-butyl group attached to the pyrazole ring enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites. Additionally, the dimethylcyclopropane moiety provides a rigid structure that can influence the conformational flexibility of the molecule, potentially affecting its binding affinity to specific receptors or enzymes.

Recent studies have explored the pharmacological properties of 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer activity. Preliminary studies have demonstrated that 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation. These results highlight the potential of this compound as a lead candidate for further drug development in oncology.

In addition to its biological activities, the synthetic accessibility of 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is an important consideration for its practical application. Recent advances in synthetic chemistry have led to the development of efficient and scalable methods for synthesizing this compound. For example, a one-pot multicomponent reaction involving pyrazole, tert-butylamine, and dimethylcyclopropane derivatives has been reported to yield high purity products with excellent yields. This synthetic route not only simplifies the production process but also reduces the environmental impact associated with chemical synthesis.

The pharmacokinetic properties of 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid have also been investigated. Studies using animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicology studies have indicated that 3-(1-tert-butyl-1H-pyrazol-4-y)-2,2-dimethylcyclopropane-l-carboxylic acid is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 3-(1-tetrt-butyl-lH-pyrazol-l-y)-z,z-dimethv|cvclopropa-ne-i-carboxv|ic acid (CAS No. 2025683–z0–7) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, combined with its favorable pharmacological and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.